Cas no 163685-94-7 ((E)-N'-phenylbenzenecarboximidamide; perchloric acid)

• Product Name: (E)-N'-phenylbenzenecarboximidamide; perchloric acid
• CAS No: 163685-94-7
• MF: C₁₃H₁₃ClN₂O₄
• MW: 296.706322431564
• CID: 5999304
• PubChem ID: 2770123
• Update Time: 2025-05-30

(E)-N'-phenylbenzenecarboximidamide; perchloric acid Chemical and Physical Properties

Names and Identifiers

• (E)-N'-phenylbenzenecarboximidamide; perchloric acid
• N'-Phenylbenzenecarboximidamide perchlorate
• N-PHENYL-BENZAMIDINE PERCHLORATE
• AKOS026676335
• N-phenylbenzenecarboximidamide; perchloric acid
• (E)-N'-phenylbenzimidamide perchlorate
• 163685-94-7
• F0749-0092
• AKOS024344152
• perchloric acid;N'-phenylbenzenecarboximidamide

• Inchi： 1S/C13H12N2.ClHO4/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12;2-1(3,4)5/h1-10H,(H2,14,15);2H
• InChI Key： CMFWXBZIFUSTHM-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.N(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/N

Computed Properties

• Exact Mass: 296.0563846g/mol
• Monoisotopic Mass: 296.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on (E)-N'-phenylbenzenecarboximidamide; perchloric acid

Comprehensive Overview of (E)-N'-phenylbenzenecarboximidamide Perchlorate (CAS 163685-94-7): Properties, Applications, and Market Insights

(E)-N'-phenylbenzenecarboximidamide perchloric acid (CAS 163685-94-7) is a specialized organic compound with significant potential in pharmaceutical and materials science research. This perchlorate salt derivative of the imidamide family has garnered attention due to its unique structural characteristics and versatile reactivity. The compound's systematic name reflects its molecular architecture, featuring a phenyl-substituted carboximidamide group in the (E)-configuration, stabilized by perchlorate counterion.

Recent scientific literature highlights the growing interest in imidamide-based compounds for their role as intermediates in heterocyclic synthesis. Researchers particularly value this perchloric acid salt for its enhanced solubility in polar solvents compared to the free base form, making it more practical for various synthetic applications. The compound's stability under ambient conditions and well-defined crystalline structure contribute to its reliability in laboratory settings.

The pharmaceutical industry has shown increasing interest in (E)-N'-phenylbenzenecarboximidamide derivatives as potential building blocks for drug discovery programs. Computational chemistry studies suggest these structures may serve as privileged scaffolds for targeting specific biological pathways. While not yet approved for therapeutic use, preliminary investigations indicate possible applications in developing novel enzyme inhibitors and receptor modulators.

From a materials science perspective, the perchlorate-containing compound demonstrates interesting properties for advanced material development. Its ability to form stable complexes with transition metals has prompted research into catalytic systems and coordination polymers. The electron-rich aromatic system combined with the imidamide functionality creates opportunities for designing functional materials with tailored electronic properties.

Synthetic methodologies for CAS 163685-94-7 typically involve condensation reactions between appropriately substituted benzaldehydes and phenylhydrazines, followed by salt formation with perchloric acid. Recent advancements have focused on developing more sustainable synthetic routes, addressing growing concerns about green chemistry in pharmaceutical manufacturing. Researchers are investigating catalytic methods and alternative solvents to improve the environmental profile of (E)-N'-phenylbenzenecarboximidamide production.

The analytical characterization of this compound typically employs a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the (E)-configuration of the imine double bond and verify the purity of the perchlorate salt. Thermal analysis reveals good stability up to moderate temperatures, an important consideration for storage and handling protocols.

Market analysis indicates steady growth in demand for specialized imidamide derivatives, driven by expanding research in medicinal chemistry and materials science. While CAS 163685-94-7 remains a niche product, its unique properties position it well for potential scale-up as applications mature. Current suppliers focus on small-scale production for research purposes, with typical purity grades ranging from 95% to 98% for most laboratory applications.

Safety considerations for handling (E)-N'-phenylbenzenecarboximidamide perchloric acid follow standard laboratory protocols for organic salts. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended. Storage should be in cool, dry conditions away from incompatible materials. Researchers should consult the specific safety data sheet for detailed handling instructions.

Future research directions for this compound may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and pharmaceutical cocrystals. The combination of hydrogen-bonding capability from the imidamide group and the structural directing influence of the perchlorate anion presents intriguing possibilities for crystal engineering. Additionally, the compound's photophysical properties remain relatively unexplored and may offer opportunities in materials for optoelectronic applications.

For researchers seeking alternatives to CAS 163685-94-7, several structurally related compounds may be considered depending on the specific application. These include other aromatic imidamide derivatives with varying substitution patterns or different counterions that may offer modified solubility or reactivity profiles. However, the unique combination of properties in this particular perchloric acid salt makes it difficult to replace in certain specialized applications.

Quality control standards for (E)-N'-phenylbenzenecarboximidamide perchlorate typically include HPLC purity assessment, residual solvent analysis, and confirmation of the expected salt stoichiometry. Reputable suppliers provide comprehensive analytical data with each batch, ensuring researchers can rely on consistent material properties. The compound's well-defined characterization makes it particularly valuable for method development and standardization studies.

Environmental considerations for imidamide-based compounds are becoming increasingly important in chemical research. While specific data on the environmental fate of CAS 163685-94-7 may be limited, the scientific community is adopting more sustainable approaches to handling and disposing of such specialized chemicals. Proper waste management following institutional guidelines is essential for maintaining responsible research practices.

The intellectual property landscape surrounding (E)-N'-phenylbenzenecarboximidamide derivatives shows increasing activity, particularly in pharmaceutical applications. While the base compound itself may not be patent-protected, specific applications or novel derivatives may be covered by various patents. Researchers should conduct thorough patent searches before developing commercial applications based on this chemical entity.

In conclusion, (E)-N'-phenylbenzenecarboximidamide perchloric acid (CAS 163685-94-7) represents an interesting case study in the development of specialized organic compounds for advanced research applications. Its balanced properties of stability and reactivity, combined with the versatility of the imidamide functional group, ensure its continued relevance in chemical research. As synthetic methodologies advance and new applications emerge, this compound may find expanded utility across multiple scientific disciplines.